Cas no 313651-23-9 (rac-4-Methyl-pregabalin)

• Product Name: rac-4-Methyl-pregabalin
• CAS No: 313651-23-9
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 3936372
• Update Time: 2025-08-02

rac-4-Methyl-pregabalin Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-(aminomethyl)-4,5-dimethyl-
• rac-4-Methyl-pregabalin

• Inchi： 1S/C9H19NO2/c1-6(2)7(3)8(5-10)4-9(11)12/h6-8H,4-5,10H2,1-3H3,(H,11,12)
• InChI Key： IASDTUBNBCYCJG-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(CN)C(C)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rac-4-Methyl-pregabalin

Comprehensive Overview of rac-4-Methyl-pregabalin (CAS No. 313651-23-9): Properties, Applications, and Research Insights

rac-4-Methyl-pregabalin (CAS No. 313651-23-9) is a stereoisomeric derivative of the well-known pharmaceutical compound pregabalin. This chemically modified analog has garnered significant attention in medicinal chemistry due to its potential therapeutic applications, particularly in the field of neurological disorders and pain management. The "rac" prefix indicates the racemic mixture of the compound, meaning it contains both R- and S-enantiomers in equal proportions. Researchers are increasingly exploring its pharmacokinetic properties and binding affinity to calcium channels, which could unlock novel treatment avenues.

In recent years, the scientific community has focused on optimizing gabapentinoid analogs like rac-4-Methyl-pregabalin to enhance efficacy while minimizing side effects. A 2023 study highlighted its potential role in addressing neuropathic pain, a condition affecting millions globally. Unlike traditional pregabalin formulations, the methyl group at the 4-position may alter blood-brain barrier permeability, a topic frequently searched in neuroscience research forums. This modification could explain its distinct metabolic stability observed in preclinical trials.

The synthesis of rac-4-Methyl-pregabalin involves multi-step organic chemistry processes, including asymmetric hydrogenation and chiral resolution techniques. Its molecular structure (C₁₀H₁₇NO₂) features a gamma-aminobutyric acid (GABA) backbone with a methyl substitution, which influences its receptor interaction profile. Analytical methods such as HPLC and NMR spectroscopy are critical for verifying its purity, a common query among pharmaceutical quality control professionals.

From a commercial perspective, rac-4-Methyl-pregabalin is primarily utilized in drug discovery programs and academic research. Its CAS No. 313651-23-9 serves as a unique identifier in chemical databases like SciFinder and PubChem. Notably, patent literature suggests its exploration in adjuvant therapies for epilepsy and fibromyalgia, aligning with growing public interest in alternative pain relief methods. However, unlike its parent compound pregabalin (marketed as Lyrica®), this derivative remains investigational.

Emerging discussions in precision medicine circles examine whether the individual enantiomers of rac-4-Methyl-pregabalin exhibit differentiated biological activity. This aligns with trending searches about "enantiomer-specific drug effects" and "personalized neurology." Preclinical data suggests the S-enantiomer may have superior target engagement at α2δ-1 subunits, though clinical validation is pending. Such findings resonate with the pharmacogenomics movement advocating tailored therapeutics.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of rac-4-Methyl-pregabalin indicate moderate aqueous solubility (logP ~1.2) and hepatic stability, factors crucial for formulation scientists designing oral delivery systems. These characteristics are frequently compared to pregabalin's bioavailability (≥90%) in online pharmacology discussions. The compound's half-life and protein binding capacity are also active research areas, particularly for chronic pain regimens.

Regulatory perspectives on rac-4-Methyl-pregabalin remain evolving. While not currently listed in major pharmacopeias, its handling follows standard laboratory safety protocols for research chemicals. The scientific literature emphasizes proper storage conditions (typically 2-8°C under inert atmosphere) to maintain stability—a practical concern often raised in chemical supplier inquiries. Analytical certificates should specify enantiomeric ratio, a key quality parameter.

Future directions for rac-4-Methyl-pregabalin research may explore its synergistic combinations with other neuromodulators or ion channel blockers. With increasing Google searches for "next-gen pain medications" and "non-opioid alternatives," this compound represents an intriguing candidate. However, comprehensive toxicology studies and phase I trials are necessary before therapeutic potential can be fully assessed. The scientific community continues to monitor its development through platforms like ClinicalTrials.gov and research gate.